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Compound of Interest

Compound Name: D(-)-Octopamine CSA salt

CAS No.: 1693-64-7

Cat. No.: B607179

Get Quote

Executive Summary & Chemical Identity
D(-)-Octopamine CSA salt is the camphorsulfonate salt form of D(-)-octopamine, the

biologically active enantiomer of the biogenic amine octopamine. While octopamine is

structurally analogous to norepinephrine, the D(-) isomer (configured as R at the chiral center)

exhibits significantly higher binding affinity and potency at octopaminergic and adrenergic

receptors compared to its L(+) counterpart or the racemate.

The CSA (Camphorsulfonic Acid) counterion is critical in this formulation. Unlike the common

hydrochloride (HCl) salt, the CSA salt is often utilized during chiral resolution to isolate the

enantiomerically pure D-form or to enhance physicochemical stability and solubility profiles in

specific organic media used during synthesis or formulation.
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Property Specification

Chemical Name
D(-)-Octopamine Camphorsulfonate; (R)-(-)-

Octopamine CSA salt

CAS Number 1693-64-7

Molecular Formula

(Octopamine

+ CSA

)

Molecular Weight 385.48 g/mol

Stereochemistry D-isomer (R-configuration); Levorotatory (-)

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, DMSO, Methanol; less soluble

in non-polar organics

Structural Composition
The salt consists of the protonated D(-)-octopamine cation and the camphorsulfonate anion.

Cation: D(-)-Octopamine Anion: Camphorsulfonate
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Properties:
- Enhanced Chiral Purity

- Modified Solubility
- Hygroscopic Stability
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Figure 1:Structural relationship between the bioactive amine and the resolving counterion.
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D(-)-Octopamine is the functional analogue of norepinephrine in invertebrates and a "trace

amine" in vertebrates. Its pharmacological utility relies on its stereospecific interaction with G-

protein coupled receptors (GPCRs).

Receptor Selectivity
Invertebrates: Acts as a primary neurotransmitter/neurohormone binding to OAMB

(Octopamine receptor in Mushroom Bodies) and other Oct/Tyr receptors. It regulates "fight-

or-flight" responses, aggression, and ovulation.

Vertebrates: Acts as a trace amine. It binds with low affinity to

-adrenergic receptors but has high potency at TAAR1 (Trace Amine-Associated Receptor 1).

Signal Transduction Pathways
The biological activity is mediated primarily through the

-protein coupled pathway, leading to the accumulation of cAMP.
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Figure 2:Canonical
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-coupled signaling cascade activated by D(-)-Octopamine.

Experimental Protocols
Trustworthiness: The following protocols assume the use of CAS 1693-64-7 (CSA salt). The

molecular weight correction (385.48 g/mol ) is crucial when calculating molarity, as it is

significantly heavier than the free base (~153 g/mol ) or HCl salt (~189 g/mol ).

Stock Solution Preparation
Objective: Prepare a stable 10 mM stock solution.

Weighing: Weigh 3.85 mg of D(-)-Octopamine CSA salt.

Solvent Choice:

Preferred: Anhydrous DMSO (Dimethyl sulfoxide) for long-term storage (-20°C).

Alternative: Deionized water (fresh use only; prone to oxidation).

Dissolution: Add 1.0 mL of solvent. Vortex for 30 seconds until clear.

Storage: Aliquot into light-protective amber tubes. Store at -20°C. Avoid freeze-thaw cycles.

In Vitro Receptor Binding Workflow
This workflow validates the activity of the D-isomer against a receptor target (e.g., Drosophila

OAMB or human Adrenergic

).
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Critical Control

Start: D(-)-Octopamine CSA
(Powder)

Stock Prep
(10 mM in DMSO)

Weigh 3.85mg

Serial Dilution
(Assay Buffer + Ascorbic Acid*)

MW Correction

Incubation
(30 min @ 25°C)

Cell Culture
(HEK293 expressing OAMB)

cAMP Detection
(FRET / ELISA)

Data Analysis
(Dose-Response Curve)

*Ascorbic Acid (0.1%) required
to prevent oxidation of the
catechol/phenol moiety.
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Figure 3:Step-by-step assay workflow emphasizing oxidation prevention.

HPLC Detection Parameters
For quality control or metabolic tracking:

Column: C18 Reverse Phase (e.g., 5 µm, 4.6 x 150 mm).
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Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 20 mins.

Detection: UV at 280 nm (Phenolic ring absorption).

Note: The CSA counterion may elute separately or be washed out in the void volume

depending on pH; focus on the Octopamine peak retention.

Applications in Drug Development
Chiral Resolution Standards: The CSA salt is often the "gold standard" for confirming

enantiomeric purity in synthetic pathways.

Invertebrate Model Systems: Used as a positive control in Drosophila and C. elegans

neurological assays (sleep, aggression, metabolic regulation).

Adrenergic Selectivity Profiling: Used to define the "trace amine" binding pocket distinct from

the classic catecholamine pocket in human drug design.

Safety & Handling (MSDS Highlights)
Hazard: Bioactive amine. Potential CNS stimulant.[1][2]

Handling: Wear gloves and safety glasses. Handle in a fume hood to avoid inhalation of dust.

Storage: Hygroscopic. Keep tightly sealed in a desiccator at -20°C.

Stability: Sensitive to light and air (oxidation of the phenol group). Solutions typically turn

pink/brown upon oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

